Cas no 132295-25-1 (3,5,8-Trioxa-4-phosphahexacos-19-en-1-aminium, 4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt, 4-oxide, (7R,19Z)- (9CI))

• Product Name: 3,5,8-Trioxa-4-phosphahexacos-19-en-1-aminium, 4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt, 4-oxide, (7R,19Z)- (9CI)
• CAS No: 132295-25-1
• MF: C₄₂H₈₂NO₈P
• MW: 760.1
• CID: 4763578
• PubChem ID: 24778688
• Update Time: 2024-03-01

3,5,8-Trioxa-4-phosphahexacos-19-en-1-aminium, 4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt, 4-oxide, (7R,19Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5,8-Trioxa-4-phosphahexacos-19-en-1-aminium, 4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt, 4-oxide, (7R,19Z)- (9CI)
• (R,Z)-2-(Octadec-11-enoyloxy)-3-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) Phosphate
• 132295-25-1
• CHEBI:85037
• [(2R)-3-hexadecanoyloxy-2-[(Z)-octadec-11-enoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• Q27158300
• 1-palmitoyl-2-(11Z-octadecenoyl)-sn-glycero-3-phosphocholine
• (2R)-3-(hexadecanoyloxy)-2-[(11Z)-octadec-11-enoyloxy]propyl 2-(trimethylammonio)ethyl phosphate
• 1-hexadecanoyl-2-(11Z-octadecenoyl)-sn-glycero-3-phosphocholine
• LMGP01010576
• 1-palmitoyl-2-vaccenoyl-sn-glycero-3-phosphocholine
• PC(16:0/18:1(11Z))
• 3,5,8-Trioxa-4-phosphahexacos-19-en-1-aminium, 4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt, 4-oxide, [R-(Z)]-

• Inchi： 1S/C42H82NO8P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-42(45)51-40(39-50-52(46,47)49-37-36-43(3,4)5)38-48-41(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h16,18,40H,6-15,17,19-39H2,1-5H3/b18-16-/t40-/m1/s1
• InChI Key： AEPVLLKGEBHLEJ-KWNHIAGJSA-N
• SMILES： [C@@H](COC(=O)CCCCCCCCCCCCCCC)(COP([O-])(=O)OCC[N+](C)(C)C)OC(=O)CCCCCCCCC/C=C\CCCCCC

Computed Properties

• Exact Mass: 759.57780557g/mol
• Monoisotopic Mass: 759.57780557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 52
• Rotatable Bond Count: 41
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.6
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylcholines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Phosphatidylcholines